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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzoic acid

Cat. No.: B1194753 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of 2-Amino-6-chlorobenzoic acid, a compound frequently utilized in organic

synthesis, pharmaceutical research, and agrochemical production.

Molecular Properties and Identification
2-Amino-6-chlorobenzoic acid, also known as 6-Chloroanthranilic acid, is a substituted

aromatic compound. Its key quantitative data and identifiers are summarized below for

researchers and drug development professionals.
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Property Value References

Molecular Weight 171.58 g/mol [1][2][3][4]

Molecular Formula C₇H₆ClNO₂ [1][2][3][4][5][6]

CAS Number 2148-56-3 [2][5]

IUPAC Name 2-amino-6-chlorobenzoic acid [3][6]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 158-190°C [2][7]

SMILES
C1=CC(=C(C(=C1)Cl)C(=O)O)

N
[3][6]

InChI Key
SZCPTRGBOVXVCA-

UHFFFAOYSA-N
[3][6]

Molecular Structure
The structure of 2-Amino-6-chlorobenzoic acid consists of a central benzene ring substituted

with a carboxylic acid group, an amino group, and a chlorine atom. The substituents are

positioned at carbons 1, 2, and 6, respectively.

Caption: Molecular structure of 2-Amino-6-chlorobenzoic acid.

Experimental Protocols
While detailed, step-by-step experimental protocols for synthesis and analysis are proprietary

and vary by manufacturer, a general synthetic pathway has been described in the literature.

General Synthesis Workflow Overview

The synthesis of 2-Amino-6-chlorobenzoic acid can be achieved through the reduction of a

nitro-substituted precursor, such as 2-chloro-6-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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